Ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate

• IUPAC Name: ethyl 2-[[3-oxo-2-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H20N4O4S2/c1-2-29-18(27)12-31-21-24-15-8-4-3-7-14(15)19-23-16(20(28)25(19)21)10-17(26)22-11-13-6-5-9-30-13/h3-9,16H,2,10-12H2,1H3,(H,22,26)
• InChI Key: LWQVIAYPNOKQSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=CC=CC=C2C3=NC(C(=O)N31)CC(=O)NCC4=CC=CS4
• Molecular Formula: C21H20N4O4S2
• Molecular Weight: 456.5 g/mol
• CAS No.: 958963-18-3

Description

Ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate is a useful research compound. Its molecular formula is C21H20N4O4S2 and its molecular weight is 456.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reaction Studies

• Synthesis Investigations : Research has explored the synthesis of similar compounds, providing insights into chemical reactions and potential applications. For instance, Bonanomi and Palazzo (1977) investigated the products of reactions between 1H-indazol-3-ol and ethyl chloroacetate, discussing the formation mechanism and ring enlargement from indazole to tetrahydroquinazoline (Bonanomi & Palazzo, 1977).

• Structural Analysis : Studies like the one by Rimaz et al. (2009) focused on the synthesis and structural analysis of related compounds, which could offer insights into the structural properties and potential applications of the compound (Rimaz et al., 2009).

• Synthetic Pathways Exploration : Research by Fathalla and Pazdera (2018) presented a synthesis protocol for quinazoline thiourea derivatives, highlighting the methodological advancements in synthesizing complex quinazoline-based compounds (Fathalla & Pazdera, 2018).

Biological Activity Studies

• Anticancer Activity : Berest et al. (2011) synthesized novel compounds structurally similar to the query compound and assessed their in vitro anticancer and antibacterial activities. This indicates the potential of such compounds in medical research (Berest et al., 2011).

• Antibacterial and Antifungal Applications : Several studies, such as those by Desai et al. (2007) and El-Shenawy (2017), have synthesized quinazolinone derivatives and evaluated their antimicrobial activities. These findings suggest the potential of ethyl [(3-oxo-2-{2-oxo-2-[(thien-2-ylmethyl)amino]ethyl}-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate in similar applications (Desai et al., 2007); (El-Shenawy, 2017).